2H-chromene-3,6-dicarboxylic acid 6-methyl ester

• Molecular Formula: C12H10O5
• Molecular Weight: 234.20 g/mol
• IUPAC Name: 6-methoxycarbonyl-2H-chromene-3-carboxylic acid
• InChI: InChI=1S/C12H10O5/c1-16-12(15)7-2-3-10-8(4-7)5-9(6-17-10)11(13)14/h2-5H,6H2,1H3,(H,13,14)
• InChI Key: NXBJRRQTJQGGKD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)OCC(=C2)C(=O)O

Description

2H-chromene-3,6-dicarboxylic acid 6-methyl ester is a useful research compound. Its molecular formula is C12H10O5 and its molecular weight is 234.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of XXXI (2 g, 7.84 mmol), Pd (PPh3)4 (1.36 g, 1.18 mmol), Et3N (3.3 mL, 23.52 mmol), MeOH (30 mL) and DMF (10 mL) was heated at 80° C. for 12 h under carbon monoxide atmosphere. After solvent removal, the residue was extracted with EtOAc and the organic phase was washed with brine, dried over Na2SO4, filtered, and evaporated. After silica gel column purification, 1.2 g of 2H-chromene-3,6-dicarboxylic acid 6-methyl ester XXXII was obtained (Yield 66%). MS: calc'd 235 (MH+), exp 235 (MH+).